Cas no 242458-31-7 (2-Tridecanoylpyridine)

2-Tridecanoylpyridine structure
2-Tridecanoylpyridine structure
Product Name:2-Tridecanoylpyridine
CAS No:242458-31-7
MF:C18H29NO
MW:275.428965330124
CID:912962
PubChem ID:24723548
Update Time:2025-04-19

2-Tridecanoylpyridine Chemical and Physical Properties

Names and Identifiers

    • LogP
    • 1-pyridin-2-yltridecan-1-one
    • 2-Tridecanoylpyridine
    • DTXSID90641986
    • DB-203549
    • 242458-31-7
    • MFCD07699190
    • 1-(2-pyridyl)tridecan-1-one
    • AKOS012719090
    • 1-(PYRIDIN-2-YL)TRIDECAN-1-ONE
    • MDL: MFCD07699190
    • Inchi: 1S/C18H29NO/c1-2-3-4-5-6-7-8-9-10-11-15-18(20)17-14-12-13-16-19-17/h12-14,16H,2-11,15H2,1H3
    • InChI Key: WULLBZVBTURUNX-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CN=1)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 275.22507
  • Monoisotopic Mass: 275.224914549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 12
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • PSA: 29.96

2-Tridecanoylpyridine Pricemore >>

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